Cas no 260410-89-7 (Thiourea, N-[3-(dimethylamino)propyl]-N'-[3-(trifluoromethyl)phenyl]-)

Thiourea, N-[3-(dimethylamino)propyl]-N'-[3-(trifluoromethyl)phenyl]- structure
260410-89-7 structure
Product Name:Thiourea, N-[3-(dimethylamino)propyl]-N'-[3-(trifluoromethyl)phenyl]-
CAS No:260410-89-7
MF:C13H18F3N3S
MW:305.362331867218
CID:1425189
Update Time:2024-08-15

Thiourea, N-[3-(dimethylamino)propyl]-N'-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Thiourea, N-[3-(dimethylamino)propyl]-N'-[3-(trifluoromethyl)phenyl]-
    • 1-[3-(dimethylamino)propyl]-3-[3-(trifluoromethyl)phenyl]thiourea
    • Thiourea, N'-[3-(dimethylamino)propyl]-N-[3-(trifluoromethyl)phenyl]-
    • Inchi: 1S/C13H18F3N3S/c1-19(2)8-4-7-17-12(20)18-11-6-3-5-10(9-11)13(14,15)16/h3,5-6,9H,4,7-8H2,1-2H3,(H2,17,18,20)
    • InChI Key: MGUGOCVSCZWBOB-UHFFFAOYSA-N
    • SMILES: N(C1=CC=CC(C(F)(F)F)=C1)C(NCCCN(C)C)=S

Computed Properties

  • Exact Mass: 305.11754

Experimental Properties

  • Density: 1.241±0.06 g/cm3(Predicted)
  • Melting Point: 100-101 °C(Solv: benzene (71-43-2))
  • Boiling Point: 339.9±52.0 °C(Predicted)
  • PSA: 27.3
  • pka: 12.02±0.70(Predicted)
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